Cas no 1219380-72-9 (1,2-Bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid)

• Product Name: 1,2-Bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• CAS No: 1219380-72-9
• MF: C₁₅H₂₆N₂O₆
• MW: 330.376744747162
• MDL: MFCD09264621
• CID: 2887841
• PubChem ID: 22479185
• Update Time: 2024-11-06

1,2-Bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• 1,2-bis(Boc)-hexahydro-pyridazine-3-carboxylic acid
• (S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• SB31901
• SY261852
• (S)-1,2-Bis(Boc)-hexahydropyridazine-3-carboxylic Acid
• 1,2-bis(tert-butoxycarbonyl)hexahydro-3-pyridazinecarboxylic acid
• 1,2-bis[(2-methylpropan-2-yl)oxycarbonyl]diazinane-3-carboxylic acid
• SB33708
• E80935
• AS-84678
• (3R)-Tetrahydro-pyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester
• MFCD23099733
• CS-0064800
• (3S)-Tetrahydro-pyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester
• 1,2-bis(Boc)-hexahydro-pyridazine-3-carboxylicacid
• SB33929
• 1219380-72-9
• SCHEMBL6509973

• MDL： MFCD09264621
• Inchi： 1S/C15H26N2O6/c1-14(2,3)22-12(20)16-9-7-8-10(11(18)19)17(16)13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,18,19)
• InChI Key： MLXHSDCSBUGOLZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 330.17908655 g/mol
• Monoisotopic Mass: 330.17908655 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.38
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4